2-(1-Hydroxyundecyl)-1-(4-nitroanilino)-6-phenyl-4a,7a-dihydro-2H-pyrrolo[3,4-b]pyridine-5,7-dione
2-(1-Hydroxyundecyl)-1-(4-nitroanilino)-6-phenyl-4a,7a-dihydro-2H-pyrrolo[3,4-b]pyridine-5,7-dione
A12B4C3 is a selective hPNKP phosphatase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1005129-80-5
VCID:
VC0516469
InChI:
InChI=1S/C30H38N4O5/c1-2-3-4-5-6-7-8-12-15-27(35)26-21-20-25-28(30(37)32(29(25)36)23-13-10-9-11-14-23)33(26)31-22-16-18-24(19-17-22)34(38)39/h9-11,13-14,16-21,25-28,31,35H,2-8,12,15H2,1H3
SMILES:
CCCCCCCCCCC(C1C=CC2C(N1NC3=CC=C(C=C3)[N+](=O)[O-])C(=O)N(C2=O)C4=CC=CC=C4)O
Molecular Formula:
C30H38N4O5
Molecular Weight:
534.6 g/mol
2-(1-Hydroxyundecyl)-1-(4-nitroanilino)-6-phenyl-4a,7a-dihydro-2H-pyrrolo[3,4-b]pyridine-5,7-dione
CAS No.: 1005129-80-5
Inhibitors
VCID: VC0516469
Molecular Formula: C30H38N4O5
Molecular Weight: 534.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![2-(1-Hydroxyundecyl)-1-(4-nitroanilino)-6-phenyl-4a,7a-dihydro-2H-pyrrolo[3,4-b]pyridine-5,7-dione - 1005129-80-5](/images/no_structure.jpg)
| CAS No. | 1005129-80-5 |
|---|---|
| Product Name | 2-(1-Hydroxyundecyl)-1-(4-nitroanilino)-6-phenyl-4a,7a-dihydro-2H-pyrrolo[3,4-b]pyridine-5,7-dione |
| Molecular Formula | C30H38N4O5 |
| Molecular Weight | 534.6 g/mol |
| IUPAC Name | 2-(1-hydroxyundecyl)-1-(4-nitroanilino)-6-phenyl-4a,7a-dihydro-2H-pyrrolo[3,4-b]pyridine-5,7-dione |
| Standard InChI | InChI=1S/C30H38N4O5/c1-2-3-4-5-6-7-8-12-15-27(35)26-21-20-25-28(30(37)32(29(25)36)23-13-10-9-11-14-23)33(26)31-22-16-18-24(19-17-22)34(38)39/h9-11,13-14,16-21,25-28,31,35H,2-8,12,15H2,1H3 |
| Standard InChIKey | KVHGJAKTBPFFNV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(C1C=CC2C(N1NC3=CC=C(C=C3)[N+](=O)[O-])C(=O)N(C2=O)C4=CC=CC=C4)O |
| Canonical SMILES | CCCCCCCCCCC(C1C=CC2C(N1NC3=CC=C(C=C3)[N+](=O)[O-])C(=O)N(C2=O)C4=CC=CC=C4)O |
| Appearance | Solid powder |
| Description | A12B4C3 is a selective hPNKP phosphatase inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 2-(1-hydroxyundecyl)-1-(4-nitrophenylamino)-6-phenyl-6,7a-dihydro-1H-pyrrolo(3,4-b)pyridine-5,7(2H,4aH)-dione A12B4C3 |
| Reference | 1: Hall DG, Rybak T, Verdelet T. Multicomponent Hetero-[4 + 2] Cycloaddition/Allylboration Reaction: From Natural Product Synthesis to Drug Discovery. Acc Chem Res. 2016 Nov 15;49(11):2489-2500. Epub 2016 Oct 18. PubMed PMID: 27753496. 2: Zereshkian A, Leyton JV, Cai Z, Bergstrom D, Weinfeld M, Reilly RM. The human polynucleotide kinase/phosphatase (hPNKP) inhibitor A12B4C3 radiosensitizes human myeloid leukemia cells to Auger electron-emitting anti-CD123 ¹¹¹In-NLS-7G3 radioimmunoconjugates. Nucl Med Biol. 2014 May-Jun;41(5):377-83. doi: 10.1016/j.nucmedbio.2014.02.003. Epub 2014 Feb 14. PubMed PMID: 24637100. 3: Freschauf GK, Mani RS, Mereniuk TR, Fanta M, Virgen CA, Dianov GL, Grassot JM, Hall DG, Weinfeld M. Mechanism of action of an imidopiperidine inhibitor of human polynucleotide kinase/phosphatase. J Biol Chem. 2010 Jan 22;285(4):2351-60. doi: 10.1074/jbc.M109.055764. Epub 2009 Nov 23. PubMed PMID: 19940137; PubMed Central PMCID: PMC2807293. 4: Freschauf GK, Karimi-Busheri F, Ulaczyk-Lesanko A, Mereniuk TR, Ahrens A, Koshy JM, Rasouli-Nia A, Pasarj P, Holmes CF, Rininsland F, Hall DG, Weinfeld M. Identification of a small molecule inhibitor of the human DNA repair enzyme polynucleotide kinase/phosphatase. Cancer Res. 2009 Oct 1;69(19):7739-46. doi: 10.1158/0008-5472.CAN-09-1805. Epub 2009 Sep 22. PubMed PMID: 19773431. |
| PubChem Compound | 6610064 |
| Last Modified | Nov 11 2021 |
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